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Compound of Interest

Compound Name: Nor neostigmine-d6

Cat. No.: B12426464

In-Depth Technical Guide: Nor neostigmine-d6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Nor neostigmine-d6, a deuterated
analog of Nor neostigmine and a critical component in the bioanalytical study of Neostigmine.
This document outlines its chemical properties, and its principal application as an internal
standard in pharmacokinetic and metabolic research.

Core Chemical Data

Nor neostigmine-d6, also known as Neostigmine Bromide EP Impurity C-D6, is the deuterium-
labeled form of Nor neostigmine.[1] Nor neostigmine itself is a known degradation product of
the pharmaceutical compound Neostigmine.[2] The incorporation of six deuterium atoms
provides a stable isotopic signature, making it an ideal internal standard for mass spectrometry-
based quantification of Neostigmine and its metabolites in biological matrices.

Table 1: Chemical and Physical Properties of Nor neostigmine-d6
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Property Value

Source(s)

3-(bis(methyl-d3)amino)phenyl

Chemical Name _
dimethylcarbamate

[1]

Nor Neostigmine-D6,

Synonyms Neostigmine Bromide EP [1]
Impurity C-D6

CAS Number 2470126-73-7 [1]

Molecular Formula C11H10DeN202

Molecular Weight 214.29 g/mol

Appearance Powder

Purity >98%

Soluble in Chloroform,
Dichloromethane, DMSO

Solubility

2-8°C, protected from air and

Storage Conditions _
light

Relationship to Neostigmine

Nor neostigmine is a known impurity and degradation product of Neostigmine. The structural

relationship is key to the utility of Nor neostigmine-d6 as an internal standard.
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Sample Preparation
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:

Chromatographic
Separation

:
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Data Processing

Quantification of
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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